1-isopropyl-2-[3-(4-methoxyphenoxy)propoxy]benzene

• IUPAC Name: 1-methoxy-4-[3-(2-propan-2-ylphenoxy)propoxy]benzene
• InChI: InChI=1S/C19H24O3/c1-15(2)18-7-4-5-8-19(18)22-14-6-13-21-17-11-9-16(20-3)10-12-17/h4-5,7-12,15H,6,13-14H2,1-3H3
• InChI Key: GXTZHSJOPFJLPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCCCOC2=CC=C(C=C2)OC
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps, including nitration, conversion from the nitro group to an amine, and bromination. Protodeboronation of pinacol boronic esters using a radical approach has been reported, which could potentially be applied to the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of “1-isopropyl-2-[3-(4-methoxyphenoxy)propoxy]benzene” can be deduced from its name. It contains a benzene ring, which is an aromatic hydrocarbon, with isopropyl, methoxyphenoxy, and propoxy substituents.

Chemical Reactions Analysis

The compound may undergo various chemical reactions typical of aromatic hydrocarbons. For example, it might participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the literature. As with all chemicals, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for the study and application of this compound could include further exploration of its synthesis, investigation of its chemical reactions, and potential applications in various fields such as medicine or materials science.